-
Home
-
Search for "26544-34-3"
Found 1 product searching for
"26544-34-3
"
Best Match
-
- InChI:
-
InChI=1S/C26H28O14/c27-8-18-20(32)21(33)22(40-25-23(34)26(35,9-28)10-36-25)24(39-18)37-13-5-14(30)19-15(31)7-16(38-17(19)6-13)11-1-3-12(29)4-2-11/h1-7,18,20-25,27-30,32-35H,8-10H2/t18-,20-,21+,22-,23+,24-,25+,26-/m1/s1
-
Apiin is a polyketide synthase-derived flavonoid glycoside that has been found in A. graveolens and has diverse biological activities. It inhibits Aurora B kinase in a cell-free assay using the human enzyme (IC50 = 12.14 µM). Apiin (10 and 50 µg/ml) inhibits LPS-induced increases in nitric oxide (NO) release and inducible nitric oxide synthase (iNOS) levels in J774.A1 macrophages. It scavenges DPPH, superoxide, and hydroxyl radicals (IC50s = 68, 390, and 48 µg/ml, respectively), as well as increases the levels of superoxide dismutase (SOD) and catalase in mouse serum, brain, heart, liver, and kidney when administered at a dose of 50 mg/kg.
Apiin, also known as apioside or 6''-acetylapiin, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate...